Cas no 125163-15-7 (4-Fluoro-5-methoxybenzene-1,2-diamine)

4-Fluoro-5-methoxybenzene-1,2-diamine is a fluorinated and methoxylated aromatic diamine compound, primarily used as a key intermediate in organic synthesis and pharmaceutical research. Its structure, featuring both fluorine and methoxy substituents on the benzene ring, enhances reactivity and selectivity in coupling reactions, making it valuable for constructing complex heterocycles or active pharmaceutical ingredients (APIs). The electron-withdrawing fluorine and electron-donating methoxy group contribute to tunable electronic properties, facilitating applications in materials science and medicinal chemistry. High purity and stability under controlled conditions ensure reliable performance in synthetic workflows. This compound is particularly useful in the development of fluorinated bioactive molecules.
4-Fluoro-5-methoxybenzene-1,2-diamine structure
125163-15-7 structure
Product Name:4-Fluoro-5-methoxybenzene-1,2-diamine
CAS No:125163-15-7
MF:C7H9FN2O
MW:156.157564878464
MDL:MFCD18804706
CID:850910
PubChem ID:45122100
Update Time:2025-06-07

4-Fluoro-5-methoxybenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, 4-fluoro-5-methoxy-
    • 4-fluoro-5-methoxybenzene-1,2-diamine
    • 1,2-benzenediamine,4-fluoro-5-methoxy
    • G11437
    • CS-0210166
    • SCHEMBL2310683
    • MFCD18804706
    • MHUASRLIRHEOIZ-UHFFFAOYSA-N
    • 1,2-Benzenediamine, 4-fluoro-5-methoxy-
    • 4-fluoro-5-methoxy-1,2-phenylenediamine
    • BS-27245
    • AKOS012908225
    • 125163-15-7
    • 4-Fluoro-5-methoxybenzene-1,2-diamine
    • MDL: MFCD18804706
    • Inchi: 1S/C7H9FN2O/c1-11-7-3-6(10)5(9)2-4(7)8/h2-3H,9-10H2,1H3
    • InChI Key: MHUASRLIRHEOIZ-UHFFFAOYSA-N
    • SMILES: FC1=CC(=C(C=C1OC)N)N

Computed Properties

  • Exact Mass: 156.07000
  • Monoisotopic Mass: 156.06989108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 61.3Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 322.1±37.0 °C at 760 mmHg
  • Flash Point: 148.6±26.5 °C
  • PSA: 61.27000
  • LogP: 2.16110
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Fluoro-5-methoxybenzene-1,2-diamine Security Information

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